Cas no 2764020-51-9 (rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate)

• Product Name: rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate
• CAS No: 2764020-51-9
• MF: C₂₆H₂₅NO₃
• MW: 399.481607198715
• CID: 5560512
• PubChem ID: 165996395
• Update Time: 2025-08-05

rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2764020-51-9
• rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate
• EN300-37389940

• Inchi： 1S/C26H25NO3/c28-17-26(14-24(26)18-8-2-1-3-9-18)16-27-25(29)30-15-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23-24,28H,14-17H2,(H,27,29)/t24-,26+/m1/s1
• InChI Key： CVASXWMPLABBIV-RSXGOPAZSA-N
• SMILES： OC[C@@]1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 399.18344366g/mol
• Monoisotopic Mass: 399.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate

Professional Introduction to Rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate (CAS No. 2764020-51-9)

Rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2764020-51-9, represents a class of molecules that exhibit promising pharmacological properties, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its fused ring systems and chiral centers, underscores its potential as a building block for the development of novel therapeutic agents.

The chemical structure of Rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate features a fluorene moiety linked to a carbamate group, which is further substituted with a cyclopropyl ring containing a hydroxymethyl group and a phenyl ring. This arrangement creates a molecule with multiple stereocenters, necessitating precise synthetic methodologies to achieve the desired stereochemical purity. The presence of these functional groups not only contributes to the compound's structural diversity but also opens up avenues for diverse biological activities.

In recent years, there has been a surge in research focused on developing molecules with enhanced binding affinity and selectivity for biological targets. The fluorene scaffold, in particular, has been extensively studied due to its ability to interact with various biological receptors and enzymes. The incorporation of the fluorene moiety into Rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate not only enhances its solubility but also improves its pharmacokinetic properties, making it an attractive candidate for drug development.

The cyclopropyl ring in this compound adds another layer of complexity, providing a rigid framework that can optimize interactions with biological targets. The (1R,2S) configuration of the cyclopropyl ring is particularly noteworthy, as it has been shown to influence the binding affinity and selectivity of related compounds. This stereochemical specificity is crucial for ensuring that the molecule interacts optimally with its intended target while minimizing off-target effects.

Beyond its structural features, Rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate has been explored in various preclinical studies for its potential therapeutic applications. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The carbamate group, in particular, has been identified as a key pharmacophore responsible for these biological effects.

The synthesis of Rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate presents unique challenges due to the need for high stereochemical control at multiple stages of the synthesis. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to achieve the desired configuration. These methodologies not only ensure the high enantiomeric purity of the final product but also pave the way for scalable production processes.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug discovery. The combination of structural features such as the fluorene moiety and the cyclopropyl ring contributes to its favorable pharmacokinetic properties, including improved bioavailability and reduced metabolic clearance.

In conclusion, Rac-(9H-fluoren-9-yl)methyl N-{[(1R,2S)-1-(hydroxymethyl)-2-phenylcyclopropyl]methyl}carbamate (CAS No. 2764020-51-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure, combined with promising preclinical results, positions it as a valuable scaffold for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.